Disperse Orange 30

Description

Disperse Orange 30, also known as C.I. Disperse Orange 30 or C.I. 11119, is a dye primarily used in the coloration of textiles . It belongs to the azo class of dyes and is characterized by its orange to brown powder form . The dye is suitable for application on polyester, acetate fabrics, and blended materials, and it can also be used for direct printing on polyester and polyester/cotton blends . Disperse Orange 30 exhibits good sublimation and sun fastness, making it appropriate for color dyes . The dyeing process is influenced by the pH value, with an optimal range between 4 and 7 . Additionally, the presence of copper and iron ions can affect the colored light during dyeing .

The chemical formula of Disperse Orange 30 is C19H17Cl2N5O4, with a molecular weight of approximately 450.3 g/mol . Synonyms for Disperse Orange 30 include Disperse Orange 2RL, Disperse Orange SE-GL, and Disperse Yellow Brown 2RFL . It is synthesized through the azo coupling reaction of 2,6-dichloro-4-nitroaniline with 2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate or N-(2-cyanoethyl)-N-(2-acetoxyethyl)benzeneamine . Further characteristics include having 8 hydrogen bond acceptors, a topological polar surface area of 124 Ų, and 9 rotatable bonds .

Similar disperse dyes include other Disperse Orange dyes, which have different shades and fastness properties based on their specific chemical structures. These dyes are also used for similar applications in the textile industry, providing a range of color options for synthetic fabrics . Colorcom international is one of the leading manufacturers of Disperse Orange 30 .

• CAS No.: 5261-31-4
• Product Name: Disperse Orange 30
• Molecular Formula: C19H17Cl2N5O4
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate
• Standard InChI: InChI=1S/C19H17Cl2N5O4/c1-13(27)30-10-9-25(8-2-7-22)15-5-3-14(4-6-15)23-24-19-17(20)11-16(26(28)29)12-18(19)21/h3-6,11-12H,2,8-10H2,1H3
• Standard InChIKey: ROPYWXVRNREIQD-UHFFFAOYSA-N
• SMILES: CC(=O)OCCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl
• Canonical SMILES: CC(=O)OCCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl
• Synonyms: C.I. Disperse Orange 30 press cake;Propanenitrile, 3-2-(acetyloxy)ethyl4-(2,6-dichloro-4-nitrophenyl)azophenylamino-;C.I.DISPERSEORANGE30;Disperse orange 30 (C.I. 11119);2-[N-(2-Cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)azo]anilino]ethyl acetate;Dis
• PubChem Compound: 78916
• Last Modified: Jul 17 2023